4-(dimethylamino)-N-(1-(1-(p-tolyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide

• IUPAC Name: 4-(dimethylamino)-N-[1-[1-(4-methylphenyl)triazole-4-carbonyl]piperidin-4-yl]benzamide
• InChI: InChI=1S/C24H28N6O2/c1-17-4-8-21(9-5-17)30-16-22(26-27-30)24(32)29-14-12-19(13-15-29)25-23(31)18-6-10-20(11-7-18)28(2)3/h4-11,16,19H,12-15H2,1-3H3,(H,25,31)
• InChI Key: GUHNEMFRCZQFHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C=C(N=N2)C(=O)N3CCC(CC3)NC(=O)C4=CC=C(C=C4)N(C)C
• Molecular Formula: C24H28N6O2
• Molecular Weight: 432.5 g/mol

Description

4-(dimethylamino)-N-(1-(1-(p-tolyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide is a useful research compound. Its molecular formula is C24H28N6O2 and its molecular weight is 432.528. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

Research into the synthesis of novel compounds often includes the development of molecules with triazole rings and piperidine or benzamide functionalities, which are common in medicinal chemistry due to their diverse biological activities. For instance, the synthesis of novel pyrazolo[1,5-a]pyrimidine, 1,2,4-triazolo[1,5-a]pyrimidine derivatives incorporating a thiazolo[3,2-a]benzimidazole moiety showed moderate effects against some bacterial and fungal species, illustrating the potential for creating new antimicrobial agents (Abdel‐Aziz, Hamdy, Fakhr, & Farag, 2008).

Biological Activities and Applications

Compounds featuring elements of the target molecule's structure have been explored for various biological activities. For example, spiro[isobenzofuran-1(3H),4'-piperidines] as potential central nervous system agents were synthesized and showed significant antitetrabenazine activity, indicating potential applications in antidepressant drug development (Martin, Worm, Agnew, Kruse, Wilker, & Geyer, 1981).

Antimicrobial and Antifungal Agents

Further research into the antimicrobial and antifungal applications of similar compounds has been conducted. Novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker have been synthesized, showing potent antibacterial, biofilm inhibition, and MurB enzyme inhibitory activities, demonstrating a potential pathway for developing new antimicrobial agents (Mekky & Sanad, 2020).

Anticorrosive Properties

Research into the anticorrosive properties of benzothiazole derivatives for carbon steel in acidic environments has shown that such compounds can offer higher inhibition efficiencies against steel corrosion, suggesting their utility in industrial applications (Hu, Yan-bin, Ma, Zhu, Jun, Chao, & Cao, 2016).